Cas no 1000-30-2 (2,2,5-trimethylhex-4-enal)
2,2,5-Trimethylhex-4-enal is an unsaturated aldehyde characterized by its distinct molecular structure, featuring a branched carbon chain and a double bond at the 4-position. This compound is of interest in organic synthesis due to its reactivity as an electrophile, particularly in aldol condensation and Michael addition reactions. Its sterically hindered structure may influence selectivity in catalytic processes. The presence of both aldehyde and alkene functionalities makes it a versatile intermediate for the preparation of fragrances, flavor compounds, and specialty chemicals. Careful handling is recommended due to its potential sensitivity to oxidation and polymerization under certain conditions. Storage under inert atmosphere is advised to maintain stability.
2,2,5-trimethylhex-4-enal structure
Product Name:2,2,5-trimethylhex-4-enal
2,2,5-trimethylhex-4-enal Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexenal,2,2,5-trimethyl-
- 2,2,5-trimethylhex-4-enal
- 2,2,5,5-tetramethylpent-4-enal
- 2,2,5-trimethyl-hex-4-enal
- 4-Hexenal,2,2,5-trimethyl
- EINECS 213-670-6
- 2,2,5-Trimethyl-4-hexenal
- DTXSID20142850
- SCHEMBL1114594
- AKOS022633932
- EN300-368105
- 1000-30-2
- NS00022931
- 4-Hexenal, 2,2,5-trimethyl-
- 2,2,5-trimethyl-4-hexen-1-al
- F2147-6390
- TVJYZLLDEHOCJE-UHFFFAOYSA-N
- DB-283616
-
- Inchi： 1S/C9H16O/c1-8(2)5-6-9(3,4)7-10/h5,7H,6H2,1-4H3
- InChI Key： TVJYZLLDEHOCJE-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)C/C=C(\C)/C
Computed Properties
- Exact Mass: 140.12000
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 0.8±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 183.3±9.0 °C at 760 mmHg
- Flash Point: 57.5±7.8 °C
- Refractive Index: 1.434
- PSA: 17.07000
- LogP: 2.56780
- Vapor Pressure: No data available
2,2,5-trimethylhex-4-enal Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
2,2,5-trimethylhex-4-enal Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,2,5-trimethylhex-4-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T206946-100mg |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | T206946-500mg |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 500mg |
$ 590.00 | 2022-06-03 | ||
| TRC | T206946-1g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 1g |
$ 910.00 | 2022-06-03 | ||
| Enamine | EN300-368105-0.05g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 0.05g |
$186.0 | 2025-03-18 | |
| Enamine | EN300-368105-0.1g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 0.1g |
$277.0 | 2025-03-18 | |
| Enamine | EN300-368105-0.25g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 0.25g |
$396.0 | 2025-03-18 | |
| Enamine | EN300-368105-0.5g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 0.5g |
$624.0 | 2025-03-18 | |
| Enamine | EN300-368105-1.0g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 1.0g |
$800.0 | 2025-03-18 | |
| Enamine | EN300-368105-2.5g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 2.5g |
$1568.0 | 2025-03-18 | |
| Enamine | EN300-368105-5.0g |
2,2,5-trimethylhex-4-enal |
1000-30-2 | 95.0% | 5.0g |
$2318.0 | 2025-03-18 |
2,2,5-trimethylhex-4-enal Related Literature
-
Diego Armesto,Mark A. Austin,Owain J. Griffiths,William M. Horspool,Mercedes Carpintero Chem. Commun. 1996 2715
-
2. 868. Phosphorus–fluorine chemistry. Part VIII. Some comments on the “group shift theory,” as applied to the 31P nuclear magnetic resonance spectra of certain phosphorus fluoridesR. Schmutzler J. Chem. Soc. 1964 4551
-
R. Patrik Pettersson,Marie Olsson J. Anal. At. Spectrom. 1998 13 609
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